![molecular formula C20H24O7 B300303 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone](/img/structure/B300303.png)
3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone
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Overview
Description
3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone, also known as TPD, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. TPD is a member of the chalcone family, which is a group of compounds known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone is not fully understood, but it is believed to involve the inhibition of cell proliferation and the induction of apoptosis in cancer cells. This compound has been shown to activate the caspase cascade, which is a series of enzymatic reactions that ultimately lead to cell death.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has also been shown to have antioxidant, anti-inflammatory, and antimicrobial properties. This compound has been shown to scavenge free radicals, which can cause oxidative damage to cells and contribute to the development of various diseases. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone in lab experiments is its relatively low toxicity. This compound has been shown to have low cytotoxicity in normal cells, making it a potentially safe candidate for the development of new therapies. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone. One area of interest is the development of this compound-based therapies for cancer. Studies have shown that this compound has the ability to induce apoptosis in a variety of cancer cell lines, making it a promising candidate for the development of new cancer therapies. Another potential future direction is the investigation of this compound's potential as an antimicrobial agent. Studies have shown that this compound has activity against a variety of bacteria and fungi, making it a potential candidate for the development of new antibiotics. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone can be achieved through several methods, including Claisen-Schmidt condensation, aldol condensation, and Suzuki coupling. The most commonly used method for this compound synthesis is the Claisen-Schmidt condensation, which involves the reaction between 2-hydroxy-4,6-dimethoxybenzaldehyde and 3,4,5-trimethoxyacetophenone in the presence of a base catalyst.
Scientific Research Applications
3-(2-Hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1-propanone has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research for this compound is its anticancer activity. Studies have shown that this compound has the ability to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for the development of new cancer therapies.
properties
Molecular Formula |
C20H24O7 |
---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
3-(2-hydroxy-4,6-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)propan-1-one |
InChI |
InChI=1S/C20H24O7/c1-23-13-10-16(22)14(17(11-13)24-2)6-7-15(21)12-8-18(25-3)20(27-5)19(9-12)26-4/h8-11,22H,6-7H2,1-5H3 |
InChI Key |
WHQSRBRQRIEBSL-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C(=C1)OC)CCC(=O)C2=CC(=C(C(=C2)OC)OC)OC)O |
Canonical SMILES |
COC1=CC(=C(C(=C1)OC)CCC(=O)C2=CC(=C(C(=C2)OC)OC)OC)O |
Origin of Product |
United States |
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